Cas no 104582-08-3 (1,4-Naphthalenedione,2,3-dipentyl-)

• Product Name: 1,4-Naphthalenedione,2,3-dipentyl-
• CAS No: 104582-08-3
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 205895
• PubChem ID: 184338
• Update Time: 2025-04-19

1,4-Naphthalenedione,2,3-dipentyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2,3-dipentyl-
• 2,3-dipentylnaphthalene-1,4-dione
• 104582-08-3
• 2,3-Dipentyl-1,4-naphthalenedione
• DTXSID20146590

• Inchi： 1S/C20H26O2/c1-3-5-7-11-15-16(12-8-6-4-2)20(22)18-14-10-9-13-17(18)19(15)21/h9-10,13-14H,3-8,11-12H2,1-2H3
• InChI Key： KUFJZOFVSBKLRJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(CCCCC)=C1CCCCC)=O

Computed Properties

• Exact Mass: 298.19338
• Monoisotopic Mass: 298.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.019
• Boiling Point: 423.4°Cat760mmHg
• Flash Point: 158.3°C
• Refractive Index: 1.522
• PSA: 34.14
• LogP: 5.52280